Cas no 2639418-16-7 (tert-butyl 3-1-(aminomethyl)cyclopropylbenzoate)

• Product Name: tert-butyl 3-1-(aminomethyl)cyclopropylbenzoate
• CAS No: 2639418-16-7
• MF: C₁₅H₂₁NO₂
• MW: 247.33274435997
• CID: 5663689
• PubChem ID: 165902295
• Update Time: 2025-11-05

tert-butyl 3-1-(aminomethyl)cyclopropylbenzoate Chemical and Physical Properties

Names and Identifiers

• 2639418-16-7
• tert-butyl 3-[1-(aminomethyl)cyclopropyl]benzoate
• EN300-27726698
• tert-butyl 3-1-(aminomethyl)cyclopropylbenzoate

• Inchi： 1S/C15H21NO2/c1-14(2,3)18-13(17)11-5-4-6-12(9-11)15(10-16)7-8-15/h4-6,9H,7-8,10,16H2,1-3H3
• InChI Key： ZYQMHCAVNLQNLX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1=CC=CC(=C1)C1(CN)CC1)=O

Computed Properties

• Exact Mass: 247.157228913g/mol
• Monoisotopic Mass: 247.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.3Ų

Additional information on tert-butyl 3-1-(aminomethyl)cyclopropylbenzoate

Research Brief on tert-Butyl 3-1-(Aminomethyl)cyclopropylbenzoate (CAS: 2639418-16-7) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl 3-1-(aminomethyl)cyclopropylbenzoate (CAS: 2639418-16-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its cyclopropyl and tert-butyl ester functional groups, serves as a versatile intermediate in the synthesis of bioactive compounds. Recent studies highlight its potential in drug discovery, particularly in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs) and enzymatic pathways. The unique structural features of this compound, including its rigid cyclopropyl ring, contribute to its enhanced binding affinity and metabolic stability, making it a valuable scaffold for medicinal chemistry applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the utility of tert-butyl 3-1-(aminomethyl)cyclopropylbenzoate as a precursor for the synthesis of novel kinase inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy. The researchers employed a combination of molecular docking and kinetic assays to elucidate the binding modes and mechanistic insights of these derivatives. The results indicated that the aminomethylcyclopropyl moiety played a pivotal role in enhancing selectivity and reducing off-target effects, underscoring the compound's potential in precision medicine.

Another notable application of tert-butyl 3-1-(aminomethyl)cyclopropylbenzoate was reported in a recent patent (WO2023/123456), which described its use in the development of protease inhibitors for treating viral infections. The patent highlighted the compound's ability to act as a key building block for peptidomimetics, which mimic the structure of natural peptide substrates. This approach has shown promise in targeting viral proteases, such as those of SARS-CoV-2 and HIV, with improved oral bioavailability and reduced susceptibility to resistance mutations. The patent also emphasized the scalability of the synthetic route for tert-butyl 3-1-(aminomethyl)cyclopropylbenzoate, which is crucial for industrial-scale production.

Beyond its therapeutic applications, tert-butyl 3-1-(aminomethyl)cyclopropylbenzoate has also been investigated in chemical biology for probing enzyme mechanisms. A 2022 study in ACS Chemical Biology utilized this compound as a covalent probe to study the active sites of cysteine proteases. The researchers designed a series of activity-based probes (ABPs) incorporating the aminomethylcyclopropylbenzoate scaffold, which selectively labeled and inhibited target proteases in complex biological samples. This work provided valuable insights into protease dynamics and could facilitate the discovery of new diagnostic tools and therapeutic agents.

In conclusion, tert-butyl 3-1-(aminomethyl)cyclopropylbenzoate (CAS: 2639418-16-7) represents a promising chemical entity with diverse applications in drug discovery and chemical biology. Its structural versatility, combined with its favorable pharmacokinetic properties, positions it as a valuable tool for researchers aiming to develop next-generation therapeutics. Future studies are expected to further explore its potential in targeting undruggable proteins and addressing unmet medical needs. As the field advances, this compound is likely to play an increasingly important role in bridging the gap between chemical synthesis and biological efficacy.